BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Thiane-4-thiol
and Related Sulfur Heterocycles

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Thiane-4-thiol

Cat. No.: B2951869

Disclaimer: Publicly available scientific literature and chemical databases do not contain
specific information for a compound named "Thiane-4-thiol" with the CAS number 787536-05-
4. This guide provides a comprehensive overview based on the parent structure, Thiane, and
the thiol functional group to serve as a foundational resource for researchers interested in this
class of molecules.

Introduction to Thiane and Thiols

Thiane is a saturated six-membered heterocyclic compound featuring a sulfur atom in place of
a carbon atom.[1][2] Its structure is analogous to cyclohexane, and it serves as a core scaffold
in various organosulfur compounds.[3] The introduction of a thiol (-SH or sulfhydryl) group at
the 4-position of the thiane ring would yield "Thiane-4-thiol,” a molecule combining the
properties of a cyclic thioether and a thiol.

Thiols are sulfur analogs of alcohols and are known for their distinct odors, higher acidity
compared to alcohols, and potent nucleophilicity.[4][5] The thiol group is a critical functional
moiety in numerous biological molecules, including the amino acid cysteine, and plays a vital
role in redox biology, protein structure, and enzymatic catalysis.[6][7] This guide will explore the
physicochemical properties, synthesis, reactivity, and potential applications of compounds
based on the thiane and thiol motifs.

Physicochemical and Spectroscopic Data
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Quantitative data for the specific target molecule is unavailable. The tables below summarize
key properties of the parent compound, Thiane, and general characteristics of the thiol
functional group.

Table 2.1: Physicochemical Properties of Thiane (CAS:

1613-51-0)
Property Value Reference
Molecular Formula CsH10S [1]
Molar Mass 102.20 g/mol [1]
Appearance Colorless liquid [1]
Density 0.9943 g/cm?3 [2]
Melting Point 19°C [2]
Boiling Point 141.8 °C [2]
Vapor Pressure 8.0 mmHg [1]
XLogP3 1.7 [1]

Table 2.2: General Properties of Aliphatic Thiols
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Property Description Reference

Typically 10-11. More acidic
than corresponding alcohols
o due to the larger size of the
Acidity (pKa) ] - [5]
sulfur atom, which stabilizes
the negative charge of the

thiolate conjugate base.

Lower than corresponding
Boiling Point alcohols due to weaker [4]

hydrogen bonding.

Strong, often resembling garlic
Odor [4]
or rotten eggs.

The thiolate anion (RS™) is an
Nucleophilicity excellent nucleophile, readily [5]

participating in Sn2 reactions.

Readily oxidized to form
disulfides (R-S-S-R) and, with

Redox Potential stronger agents, sulfinic 41171
(RSO:2H) or sulfonic (RSOsH)

acids.

Synthesis and Reactivity
General Synthetic Approaches

The synthesis of a substituted thiane such as Thiane-4-thiol would likely involve multi-step
pathways. A common method for creating the thiane ring is the reaction of a 1,5-dihalopentane
with sodium sulfide.[2] Introducing the thiol group could be achieved by nucleophilic
substitution using a hydrosulfide salt or thiourea followed by hydrolysis.[5]

Caption: A potential synthetic pathway for Thiane-4-thiol.

Key Reactions of the Thiol Group

The reactivity of Thiane-4-thiol would be dominated by the thiol functional group.
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Deprotonation: Treatment with a base easily forms the corresponding thiolate, a potent
nucleophile.[8]

Alkylation: The thiolate can react with alkyl halides in an Sn2 reaction to form thioethers.[5][8]

Oxidation to Disulfides: Mild oxidizing agents like iodine (I2) or even atmospheric oxygen can
induce the coupling of two thiol molecules to form a disulfide bridge.[4] This reaction is
reversible with reducing agents.

Thiol-Ene Reaction: Thiols can add across a double bond in the presence of a radical
initiator or light, a type of "click chemistry” reaction that is highly efficient.[9]

Caption: Reversible oxidation of a thiol to a disulfide.

Potential Applications in Drug Development

While no biological activity is documented for Thiane-4-thiol, its structural motifs are relevant

to medicinal chemistry.

Redox Modulation: The thiol group can act as a reducing agent and radical scavenger,
potentially restoring cellular thiol pools or protecting against oxidative stress.[6][10]

Enzyme Inhibition: Cysteine residues in the active sites of enzymes are common targets for
covalent inhibitors. A molecule like Thiane-4-thiol could potentially form disulfide bonds with
such residues.

Nanoparticle Conjugation: Thiols are widely used to anchor biologically active molecules to
gold nanopatrticles for targeted drug delivery and diagnostics.[11]

Heterocyclic Scaffolds: Substituted thianes and related nitrogen-sulfur heterocycles have
shown a wide range of biological activities, including anti-inflammatory, antibacterial, and
antineoplastic properties.[12]

Experimental Protocols

The following are representative protocols for the synthesis and characterization of thiol-

containing compounds, adapted from established methodologies.
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Protocol: Synthesis of a Thiol via Trityl-Protected
Intermediate

This protocol describes a general method for introducing a thiol group onto a molecule with a
hydroxyl group, using a protected thiol reagent followed by deprotection.[11]

Materials:

Starting material with a hydroxyl group (e.g., an alcohol)

o 2-(Tritylthio)acetic acid

» N,N'-Dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide
hydrochloride (EDCI)

e 4-Dimethylaminopyridine (DMAP)

¢ Dichloromethane (DCM)

 Trifluoroacetic acid (TFA)

 Triethylsilane (EtsSiH)

Procedure:

Esterification: Dissolve the starting alcohol (1.0 mmol), 2-(tritylthio)acetic acid (1.2 mmol),
and DMAP (1.5 mmol) in 10 mL of anhydrous DCM.

e Add EDCI (1.5 mmol) portion-wise to the solution at room temperature.

 Stir the reaction for 2-24 hours, monitoring progress by Thin Layer Chromatography (TLC).

e Upon completion, add 10 mL of water. Wash the organic layer sequentially with 0.1 M NaOH
and brine.

» Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure. Purify the crude trityl-protected product by column chromatography.
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» Deprotection (Detritylation): Dissolve the purified intermediate in DCM and cool to 0 °C under
a nitrogen atmosphere.

o Add triethylsilane (EtsSiH) followed by the dropwise addition of trifluoroacetic acid (TFA).

e Stir for 30-60 minutes at 0 °C until TLC indicates the complete consumption of the starting
material.

e Quench the reaction by carefully adding triethylamine.

o Concentrate the mixture and purify the final thiol product by column chromatography.

Protocol: Quantification of Free Thiols using Ellman's
Reagent

This colorimetric assay is a standard method for quantifying free sulfhydryl groups in a sample.
[13][14]

Materials:

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's Reagent)

Reaction buffer (e.g., 0.1 M sodium phosphate, pH 8.0)

Thiol-containing sample

UV-Vis Spectrophotometer
Procedure:

o Reagent Preparation: Prepare a stock solution of DTNB (e.g., 4 mg/mL) in the reaction
buffer.

o Sample Preparation: Dissolve the thiol-containing sample in the reaction buffer to a known
concentration.

e Reaction: In a cuvette, combine 2.5 mL of reaction buffer with 50 uL of the DTNB stock
solution.
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e Add 250 pL of the thiol sample to the cuvette, mix by inversion, and incubate at room
temperature for 15 minutes.

» Measurement: Measure the absorbance of the solution at 412 nm against a blank (buffer and
DTNB without the thiol sample).

» Quantification: Calculate the concentration of thiol groups using the Beer-Lambert law (A =
ebc), where the molar extinction coefficient (€) for the resulting 5-thio-2-nitrobenzoic acid
(TNB) product at 412 nm is 14,150 M~cm™1,

Caption: Workflow for thiol quantification using Ellman'’s test.

Safety and Handling

Thiane: Thiane is classified as a highly flammable liquid and vapor.[1] It may cause irritation.[1]
Standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses) and working in a well-ventilated fume hood, are required.

Thiols: Aliphatic thiols are known for their powerful and unpleasant odors.[4] They should
always be handled in a fume hood. While their acute toxicity varies, they can be irritants. All
waste containing thiols should be quenched with an oxidizing agent like bleach before disposal
to neutralize the odor and reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Thiane-4-thiol and
Related Sulfur Heterocycles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2951869#thiane-4-thiol-cas-number-787536-05-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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